Cas no 2171264-15-4 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• CAS No: 2171264-15-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6050504
• PubChem ID: 165544920
• Update Time: 2025-11-01

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• 2171264-15-4
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
• EN300-1488653

• Inchi： 1S/C25H28N2O5/c1-2-3-13-22(24(29)30)27-23(28)14-8-15-26-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-12,14,21-22H,2-3,13,15-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b14-8+/t22-/m0/s1
• InChI Key： YZYVJROYFWHRED-GXUSPISNSA-N
• SMILES： O(C(NC/C=C/C(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic Acid (CAS No. 2171264-15-4)

(2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171264-15-4, represents a unique blend of structural complexity and potential therapeutic applications. Its molecular architecture incorporates several key functional groups, including an amino group, a carboxylic acid moiety, and a fluorenyl moiety, which contribute to its versatile reactivity and biological interactions.

The structural features of this compound make it a promising candidate for various biochemical and pharmacological studies. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group not only enhances its solubility in polar solvents but also imparts stability to the molecule, making it suitable for long-term storage and handling. Additionally, the chiral center at the 2S configuration suggests potential applications in the development of enantiomerically pure drugs, which are increasingly valued for their improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies have shown that this compound can interact with specific targets, leading to the downregulation of pro-inflammatory cytokines and the induction of apoptosis in cancer cell lines.

The fluorenyl moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets due to its rigid aromatic structure. This feature makes it an attractive scaffold for drug design, allowing for the development of high-affinity ligands with improved pharmacokinetic properties. Furthermore, the methoxycarbonyl group contributes to the compound's ability to form stable hydrogen bonds with polar residues in proteins, further enhancing its binding interactions.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Research has indicated that the structural features of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid can interact with amyloid-beta plaques, which are a hallmark of Alzheimer's disease. By inhibiting the aggregation of these plaques, this compound may offer a novel therapeutic approach to slow down disease progression and improve cognitive function in patients.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protecting group strategies, is essential to achieve the desired enantiomeric purity. These synthetic challenges highlight the complexity of working with such molecules but also underscore their potential value in drug development.

In conclusion, (2S)-2-4-{(9H-fluoren-9-yl)methoxycarbonyl}aminobut-2-enamidohexanoic acid (CAS No. 2171264-15-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.